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Cat. No.: B15794007

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of liposomes and nanoparticles

using the 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)]

(DSPE-PEG-NH2) thin-film hydration method. This technique is a cornerstone in the

development of drug delivery systems, offering a versatile platform for the encapsulation of a

wide range of therapeutic agents.

Introduction
The thin-film hydration method, also known as the Bangham method, is a widely used

technique for the preparation of liposomes. It involves the dissolution of lipids, including the

functionalized lipid DSPE-PEG-NH2, in an organic solvent, followed by the evaporation of the

solvent to form a thin lipid film. Subsequent hydration of this film with an aqueous buffer leads

to the spontaneous formation of multilamellar vesicles (MLVs). DSPE-PEG-NH2 is a key

component in modern liposomal formulations, providing a hydrophilic polyethylene glycol (PEG)

layer that sterically stabilizes the nanoparticles, prolongs their circulation time in vivo (the

"stealth" effect), and presents a terminal amine (-NH2) group for the covalent conjugation of

targeting ligands, drugs, or imaging agents.[1][2][3][4] This protocol outlines the step-by-step
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procedure for preparing DSPE-PEG-NH2 incorporated nanoparticles and their subsequent

characterization.

Experimental Protocols
Materials and Equipment
Lipids:

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) or other primary phospholipid

Cholesterol (CH)

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]

(DSPE-PEG2000-NH2)

(Optional) Other lipids as required by the specific formulation.

Solvents and Buffers:

Chloroform

Methanol

Phosphate-buffered saline (PBS), pH 7.4

HEPES buffer

Equipment:

Round-bottom flask (50 mL or 100 mL)

Rotary evaporator with a vacuum pump and water bath

Bath or probe sonicator

Extruder with polycarbonate membranes (e.g., 100 nm, 200 nm pore sizes)

Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement
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Transmission Electron Microscope (TEM)

High-Performance Liquid Chromatography (HPLC) system for encapsulation efficiency

determination

Glass vials and syringes

Step-by-Step Protocol for Thin-Film Hydration
Step 1: Lipid Dissolution

Accurately weigh the desired amounts of the primary phospholipid (e.g., DSPC), cholesterol,

and DSPE-PEG-NH2. A common molar ratio for stable liposomes is approximately 55:40:5

(DSPC:CH:DSPE-PEG-NH2).

Dissolve the lipids in a suitable organic solvent mixture, such as chloroform:methanol (2:1

v/v), in a round-bottom flask. Ensure complete dissolution of all lipid components. The total

lipid concentration in the organic solvent can range from 10 to 20 mg/mL.

Step 2: Thin-Film Formation

Attach the round-bottom flask to a rotary evaporator.

Immerse the flask in a water bath set to a temperature above the phase transition

temperature (Tc) of the lipids, typically between 40°C and 60°C.

Begin rotation of the flask (e.g., 100-150 rpm) and gradually apply a vacuum.

Continue evaporation until a thin, uniform lipid film is formed on the inner surface of the flask

and all organic solvent is removed.

To ensure complete removal of residual solvent, place the flask under high vacuum for at

least 2 hours, or overnight.[5]

Step 3: Hydration of the Lipid Film

Pre-heat the hydration buffer (e.g., PBS pH 7.4) to a temperature above the lipid film's Tc.
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Add the warm hydration buffer to the round-bottom flask containing the dry lipid film. The

volume of the buffer will determine the final lipid concentration.

Gently agitate the flask by hand or on a shaker at a temperature above the Tc for 30-60

minutes. This process allows the lipid film to swell and form multilamellar vesicles (MLVs).

The resulting suspension will appear milky.

Step 4: Size Reduction (Sonication or Extrusion)

To obtain smaller, unilamellar vesicles (SUVs or LUVs) with a uniform size distribution, the MLV

suspension must be subjected to a size reduction process.

Option A: Sonication

Probe Sonication: Immerse the tip of a probe sonicator into the MLV suspension. Sonicate

in pulses (e.g., 30 seconds on, 30 seconds off) on ice to prevent overheating. The total

sonication time and power will need to be optimized for the specific formulation.

Bath Sonication: Place the vial containing the MLV suspension in a bath sonicator.

Sonicate for a defined period (e.g., 15-30 minutes) until the suspension becomes clearer.

Option B: Extrusion (Recommended for better homogeneity)

Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100

nm).

Equilibrate the extruder and the liposome suspension to a temperature above the Tc of the

lipids.

Load the MLV suspension into one of the extruder's syringes.

Force the suspension through the membrane by alternately pushing the plungers of the

two syringes.

Repeat this process for an odd number of passes (typically 11 to 21 passes) to ensure

that the final sample is collected from the opposite syringe.[6]
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Characterization of DSPE-PEG-NH2 Liposomes
2.3.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

Methodology: Dilute a small aliquot of the final liposome suspension in an appropriate buffer

(e.g., PBS or deionized water). Analyze the sample using a Dynamic Light Scattering (DLS)

instrument.

Expected Results: For a well-prepared formulation extruded through a 100 nm membrane,

the particle size should be in the range of 100-150 nm with a PDI below 0.2, indicating a

monodisperse population. The zeta potential will depend on the buffer and the presence of

any charged lipids, but the amine group of DSPE-PEG-NH2 will impart a positive charge at

neutral pH.

2.3.2. Morphology

Methodology: Prepare a sample for Transmission Electron Microscopy (TEM) by placing a

drop of the diluted liposome suspension on a carbon-coated copper grid, followed by

negative staining (e.g., with uranyl acetate or phosphotungstic acid).

Expected Results: TEM images should reveal spherical vesicles with a uniform size

distribution, confirming the results from DLS.

2.3.3. Encapsulation Efficiency (EE%)

Methodology: To determine the amount of drug or other molecule encapsulated within the

liposomes, the unencapsulated material must be separated from the liposomes. This can be

achieved by methods such as dialysis, size exclusion chromatography (e.g., using a

Sephadex column), or centrifugation.[1][7][8]

Separate the free drug from the liposome-encapsulated drug.

Quantify the amount of drug in the liposomal fraction after lysing the vesicles with a

suitable solvent (e.g., methanol or Triton X-100).

The drug concentration can be measured using an appropriate analytical technique, such

as UV-Vis spectrophotometry or HPLC.
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Calculate the EE% using the following formula: EE% = (Amount of encapsulated drug /

Total initial amount of drug) x 100.[7]

Data Presentation
The following table summarizes typical quantitative data for liposomes prepared with DSPE-

PEG using the thin-film hydration method, based on literature findings. Actual results may vary

depending on the specific lipids, their molar ratios, and the precise protocol used.

Formulation
(Molar
Ratio)

Particle
Size (nm)

Polydispers
ity Index
(PDI)

Zeta
Potential
(mV)

Encapsulati
on
Efficiency
(%)

Reference

DSPC:CH:DS

PE-PEG2000

(55:40:5)

94.68 ± 3.12 < 0.2
Varies with

buffer

82.15 ± 2.32

(for ICG)

PC:CH:PEG-

PC (5:4:1)
~100-200 < 0.3

Varies with

buffer

81 (for

Albendazole)
[7]

DSPE-

PEG2000/Sol

uplus (1:1

w/w)

116.6 0.112 -13.7
Not

Applicable
[9]

PEG-cSLNs

with DSPE-

mPEG2000

~170 ≤ 0.2 +30 to +35
Not

Applicable

Mandatory Visualization
The following diagrams illustrate the experimental workflow and the logical relationship of the

DSPE-PEG-NH2 thin-film hydration method.
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Caption: Experimental workflow for DSPE-PEG-NH2 thin-film hydration.
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Caption: Logical relationship of the nanoparticle formulation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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